Cas no 664302-97-0 (4-Piperidinamine, 1-[4-(trifluoromethyl)-2-pyrimidinyl]-)

4-Piperidinamine, 1-[4-(trifluoromethyl)-2-pyrimidinyl]- structure
664302-97-0 structure
Product Name:4-Piperidinamine, 1-[4-(trifluoromethyl)-2-pyrimidinyl]-
CAS No:664302-97-0
MF:C10H13F3N4
MW:246.232231855392
CID:1709935
PubChem ID:2796122
Update Time:2025-04-21

4-Piperidinamine, 1-[4-(trifluoromethyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinamine, 1-[4-(trifluoromethyl)-2-pyrimidinyl]-
    • 1-(4-trifluoromethylpyrimidin-2-yl)piperidin-4-ylamine
    • SCHEMBL1994796
    • HMS542I02
    • AKOS013909516
    • 1-(4-trifluoromethyl-pyrimidin-2-yl)-piperidin-4-ylamine
    • DB-290797
    • Maybridge1_000354
    • 664302-97-0
    • Inchi: 1S/C10H13F3N4/c11-10(12,13)8-1-4-15-9(16-8)17-5-2-7(14)3-6-17/h1,4,7H,2-3,5-6,14H2
    • InChI Key: FBAOOCXFUXICRT-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=NC(=N1)N1CCC(CC1)N)(F)F

Computed Properties

  • Exact Mass: 246.10939
  • Monoisotopic Mass: 246.10923092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 55.04
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